Tert-butyl 4-(1-amino-2-methylpropyl)piperidine-1-carboxylate

• IUPAC Name: tert-butyl 4-(1-amino-2-methylpropyl)piperidine-1-carboxylate
• InChI: InChI=1S/C14H28N2O2/c1-10(2)12(15)11-6-8-16(9-7-11)13(17)18-14(3,4)5/h10-12H,6-9,15H2,1-5H3
• InChI Key: UJAPRAVWFUMDRB-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C(C1CCN(CC1)C(=O)OC(C)(C)C)N
• Molecular Formula: C14H28N2O2
• Molecular Weight: 256.38 g/mol

Description

Tert-butyl 4-(1-amino-2-methylpropyl)piperidine-1-carboxylate is a chemical compound with the CAS Number: 1823860-37-2. It has a molecular weight of 256.39.

Molecular Structure Analysis

The InChI code for this compound is 1S/C14H28N2O2/c1-10(2)12(15)11-6-8-16(9-7-11)13(17)18-14(3,4)5/h10-12H,6-9,15H2,1-5H3. This code provides a unique representation of the molecule’s structure.

Scientific Research Applications

Synthesis of Enantiopure Compounds

Tert-butyl 2-substituted 4,6-dioxo-1-piperidinecarboxylates have been utilized in the synthesis of enantiopure 4-hydroxypipecolate and 4-hydroxylysine derivatives from a common precursor. This process involves a series of reductions and stereoselective transformations, showcasing the compound's utility in preparing biologically relevant molecules with potential applications in drug development and synthetic biology (Marin et al., 2004).

Key Intermediates in Drug Synthesis

Tert-butyl 4-((2-methoxy-4-(methoxycarbonyl) phenoxy) methyl) piperidine-1-carboxylate, a derivative closely related to the query compound, serves as a key intermediate in the synthesis of Vandetanib, a medication used for the treatment of certain types of cancer. This highlights the compound's importance in pharmaceutical manufacturing processes, including acylation and sulfonation steps (Wang et al., 2015).

Development of Biologically Active Compounds

Another derivative, Tert-butyl-4-(4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazol-1-yl)piperidine-1-carboxylate, is an important intermediate in the synthesis of biologically active compounds like crizotinib. This illustrates the compound's role in creating therapeutic agents, especially those targeting cancer (Kong et al., 2016).

Synthesis of Small Molecule Anticancer Drugs

Tert-butyl 4-formyl-3, 6-dihydropyridine-1(2H)-carboxylate is used as an intermediate for small molecule anticancer drugs, showcasing the compound's utility in synthesizing agents for cancer therapy. This work underlines the importance of such intermediates in developing new treatments for challenging diseases (Zhang et al., 2018).

Characterization and Biological Evaluation

The synthesis and characterization of tert-butyl 4-(5-(3-fluorophenyl)-1,2,4-oxadiazol-3-yl)piperazine-1-carboxylate, followed by its biological evaluation for antibacterial and anthelmintic activities, indicate the broader application of such compounds in evaluating potential therapeutic effects. Although the specific compound exhibited moderate activities, it signifies the research interest in exploring chemical derivatives for medical applications (Sanjeevarayappa et al., 2015).